2-Amino-4-methylfuran-3-carbonitrile

• IUPAC Name: 2-amino-4-methylfuran-3-carbonitrile
• InChI: InChI=1S/C6H6N2O/c1-4-3-9-6(8)5(4)2-7/h3H,8H2,1H3
• InChI Key: IPEZLDLJNUPTMI-UHFFFAOYSA-N
• Canonical SMILES: CC1=COC(=C1C#N)N
• Molecular Formula: C6H6N2O
• DSSTOX Substance ID: DTXSID20451999
• Molecular Weight: 122.12 g/mol
• CAS No.: 5117-87-3

Description

2-Amino-4-methylfuran-3-carbonitrile is a heterocyclic organic compound with the molecular formula C6H6N2O. It is a derivative of furan, featuring an amino group at the second position, a methyl group at the fourth position, and a nitrile group at the third position.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Amino-4-methylfuran-3-carbonitrile typically involves the reaction of malononitrile with acetol in the presence of a base such as triethylamine. The reaction is carried out in methanol at room temperature, resulting in the formation of the desired product . The general reaction scheme is as follows:

$$\text{Malononitrile} + \text{Acetol} \xrightarrow{\text{Triethylamine, Methanol}} \text{this compound}$$Malononitrile+AcetolTriethylamine, Methanol​this compound

Industrial Production Methods: Industrial production methods for this compound are similar to laboratory synthesis but are scaled up to accommodate larger quantities. The reaction conditions are optimized to ensure high yield and purity of the product. The use of continuous flow reactors and automated systems can enhance the efficiency and safety of the production process .

Types of Reactions:

Oxidation: this compound can undergo oxidation reactions to form various oxidized derivatives. Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: The nitrile group in this compound can be reduced to an amine using reducing agents such as lithium aluminum hydride.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents under acidic or basic conditions.

Reduction: Lithium aluminum hydride, sodium borohydride, and catalytic hydrogenation.

Substitution: Various nucleophiles such as halides, amines, and alcohols under appropriate conditions.

Major Products Formed:

Oxidation: Oxidized derivatives such as carboxylic acids and aldehydes.

Reduction: Amines and other reduced forms.

Substitution: Substituted furan derivatives with different functional groups.

Scientific Research Applications

2-Amino-4-methylfuran-3-carbonitrile has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and heterocycles.

Biology: The compound has shown potential antibacterial activity and is used in the development of new antimicrobial agents.

Medicine: It is explored for its pharmacological properties and potential therapeutic applications.

Industry: The compound is used in the synthesis of various industrial chemicals and intermediates.

Mechanism of Action

The mechanism of action of 2-Amino-4-methylfuran-3-carbonitrile involves its interaction with specific molecular targets and pathways. The amino and nitrile groups play a crucial role in its reactivity and biological activity. The compound can form hydrogen bonds and interact with enzymes and receptors, leading to its observed effects. Detailed studies on its mechanism of action are ongoing to fully understand its molecular interactions .

Comparison with Similar Compounds

2-Amino-3-cyano-4H-chromene: Similar in structure but with a chromene core instead of a furan ring.

2-Amino-4H-pyran-3-carbonitrile: Contains a pyran ring instead of a furan ring.

2-Amino-3-cyano-4-methylfuran: Lacks the nitrile group at the third position.

Uniqueness: 2-Amino-4-methylfuran-3-carbonitrile is unique due to its specific substitution pattern on the furan ring, which imparts distinct chemical and biological properties. Its combination of an amino group, a methyl group, and a nitrile group makes it a versatile intermediate in organic synthesis and a valuable compound in pharmaceutical research .

Synthesis routes and methods

Procedure details

To a mixture of malononitrile (0.96 g, 14.6 mmol), acetol (1.08 g, 14.6 mmol) in methanol (10 mL) at 0° C. was added, dropwise, triethylamine (2.0 mL). The reaction mixture was stirred at room temperature overnight. After removal of solvent under reduced pressure the crude solid washed with cold isopropanol to give product as white powder (0.54 g, 30%). HPLC/MS: (M+H)+ 123.3 m/z. Retention time (LC-MS)=1.81 min. 1H NMR (CD3OD): 6.58(s, 1H,); 1.95 (s, 3H).

Customer Q & A

Q1: What is the structure of the product formed from the reaction between malononitrile and hydroxyacetone?

A1: The reaction between malononitrile and hydroxyacetone primarily yields a dimeric structure, confirmed through X-ray structure analysis []. This dimer, denoted as 3 in the research paper, is the dominant form of the product. While a monomeric form (1a) of 2-Amino-4-methylfuran-3-carbonitrile is theoretically possible, the research primarily focuses on the dimer and its derivatives.